Cas no 62382-64-3 (6H-Purin-6-one, 1,7-dihydro-7-phenyl-)

6H-Purin-6-one, 1,7-dihydro-7-phenyl- structure
62382-64-3 structure
Product Name:6H-Purin-6-one, 1,7-dihydro-7-phenyl-
CAS No:62382-64-3
MF:C11H8N4O
MW:212.207421302795
CID:446865
PubChem ID:136271029
Update Time:2025-04-19

6H-Purin-6-one, 1,7-dihydro-7-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 6H-Purin-6-one, 1,7-dihydro-7-phenyl-
    • 7-phenyl-3H-purin-6-one
    • 7-phenyl-6,7-dihydro-1H-purin-6-one
    • 7-Phenyl-1H-purin-6(7H)-one
    • 62382-64-3
    • DTXSID90488050
    • 7-Phenyl-3,7-dihydro-6H-purin-6-one
    • 7-Phenyl-7H-purin-6(1H)-on
    • Inchi: 1S/C11H8N4O/c16-11-9-10(12-6-13-11)14-7-15(9)8-4-2-1-3-5-8/h1-7H,(H,12,13,16)
    • InChI Key: NRHBXRQVEOICGC-UHFFFAOYSA-N
    • SMILES: O=C1C2=C(N=CN1)N=CN2C1C=CC=CC=1

Computed Properties

  • Exact Mass: 212.06994
  • Monoisotopic Mass: 212.06981089g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 59.3Ų

Experimental Properties

  • PSA: 59.28
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